Cas no 1322604-66-9 ((6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid)

• Product Name: (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid
• CAS No: 1322604-66-9
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• CID: 6368590
• PubChem ID: 56763467
• Update Time: 2025-05-27

(6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid
• 2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid
• 3(4H)-Quinazolineacetic acid, 6,7-dimethoxy-2-methyl-4-oxo-
• CHEMBL3443961
• 1322604-66-9
• 2-[6,7-DIMETHOXY-2-METHYL-4-OXO-3(4H)-QUINAZOLINYL]ACETIC ACID
• 2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3-yl)acetic acid
• MFCD19691736
• 2-(6,7-dimethoxy-2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
• AKOS015955954
• VS-11771
• CS-0321038
• 2-(6,7-dimethoxy-2-methyl-4-oxoquinazolin-3(4H)-yl)aceticacid

• Inchi： 1S/C13H14N2O5/c1-7-14-9-5-11(20-3)10(19-2)4-8(9)13(18)15(7)6-12(16)17/h4-5H,6H2,1-3H3,(H,16,17)
• InChI Key： DKHNYMMNIPFOIV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C(=O)N(CC(O)=O)C=1C

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid

Comprehensive Overview of (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid (CAS No. 1322604-66-9)

(6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid (CAS No. 1322604-66-9) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 6,7-dimethoxy and 2-methyl-4-oxo functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

The molecular structure of (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid features a quinazolin-4-one core, which is a privileged scaffold in medicinal chemistry. This core is known for its ability to interact with biological targets, making it valuable for designing small-molecule therapeutics. The acetic acid side chain further enhances its solubility and binding affinity, critical for optimizing pharmacokinetic properties. Recent studies highlight its potential in addressing oxidative stress-related disorders and inflammatory pathways, topics of high interest in biomedical research.

In the context of drug development, CAS No. 1322604-66-9 is often investigated for its structure-activity relationship (SAR). The dimethoxy substituents at positions 6 and 7 are hypothesized to influence electronic distribution and hydrogen bonding, which could be pivotal for target selectivity. Such insights are crucial for researchers leveraging AI-driven molecular modeling or computational chemistry tools to accelerate discovery.

Another area of interest is the compound's potential role in cancer research. Quinazoline derivatives are widely studied for their anti-proliferative effects, and (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid may contribute to this field. Its mechanism could involve interference with cell signaling pathways, a hot topic in precision medicine. Researchers frequently search for novel quinazoline analogs or synthetic methodologies to expand this chemical space.

From a synthetic perspective, the preparation of 1322604-66-9 often involves multi-step organic synthesis, including cyclization and functionalization reactions. Optimizing yield and purity is a common challenge, driving demand for high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) validation protocols. These techniques are frequently queried in academic and industrial settings.

Environmental and green chemistry considerations are also relevant. As sustainability gains traction, researchers explore eco-friendly synthesis routes for compounds like (6,7-Dimethoxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid. Topics such as catalyst efficiency and waste reduction are increasingly tied to such discussions.

In summary, CAS No. 1322604-66-9 represents a versatile building block with broad applicability in pharmaceutical sciences. Its interplay with emerging therapeutic targets and synthetic innovations positions it as a compound of enduring relevance. For those delving into quinazoline chemistry or drug design, this molecule offers rich opportunities for exploration.